Cas no 2287310-23-8 (7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287310-23-8
• MF: C₁₂H₁₄BrN₃O
• MW: 296.163061618805
• CID: 6175226
• PubChem ID: 165742110
• Update Time: 2025-11-01

7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6749289
• 2287310-23-8

• Inchi： 1S/C12H14BrN3O/c13-10-4-1-5-11-12(10)16(15-14-11)7-9-3-2-6-17-8-9/h1,4-5,9H,2-3,6-8H2
• InChI Key： TYERDTVSFJBSCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(CC1COCCC1)N=N2

Computed Properties

• Exact Mass: 295.03202g/mol
• Monoisotopic Mass: 295.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole

Introduction to 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287310-23-8)

7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole, with the CAS number 2287310-23-8, is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of benzotriazoles, which are known for their diverse applications in pharmaceuticals, materials science, and chemical synthesis. The unique structural features of 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole make it a valuable intermediate in the development of novel therapeutic agents and functional materials.

The molecular structure of 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole consists of a benzotriazole core functionalized with a bromine atom at the 7-position and a (tetrahydro-pyran-3-yl)methyl group at the 1-position. The bromine substituent provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. The (tetrahydro-pyran-3-yl)methyl group introduces additional complexity and functionality to the molecule, enhancing its potential for applications in drug discovery and materials science.

In recent years, benzotriazoles have been extensively studied for their biological activities, including their roles as inhibitors of various enzymes and receptors. The presence of the bromine substituent in 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole has been shown to enhance its binding affinity to specific protein targets, making it a promising lead compound for the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that brominated benzotriazoles can effectively inhibit kinases involved in cancer pathways, suggesting potential therapeutic applications in oncology.

Beyond its biological significance, 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole also holds promise in materials science. The unique electronic properties of benzotriazoles make them suitable for use in organic electronics and photovoltaic devices. The bromine substituent can be used to fine-tune the electronic properties of the molecule, allowing for the design of materials with specific optical and electrical characteristics. Recent studies have explored the use of brominated benzotriazoles as components in organic light-emitting diodes (OLEDs) and solar cells, highlighting their potential in advanced technological applications.

The synthetic accessibility of 7-bromo-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole is another key factor contributing to its widespread interest. Various synthetic routes have been developed to prepare this compound efficiently and selectively. One common approach involves the reaction of 7-bromobenzotriazole with (tetrahydro-pyran-3-yloxy)methane followed by deprotection to yield the desired product. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In addition to its synthetic utility, 7-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,3-benzotriazole has been evaluated for its stability under various conditions. Studies have shown that this compound exhibits good thermal stability and resistance to hydrolysis, making it suitable for long-term storage and use in diverse chemical processes. These stability properties are crucial for ensuring consistent performance in both laboratory and industrial settings.

The safety profile of 7-bromo-1-(tetrahydro-pyran)-methyl)-1H-[benz]triazole has also been extensively investigated. Toxicological studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity. However, as with any chemical compound, appropriate handling precautions should be followed to ensure safe use.

In conclusion, 7-bromo-[tetrahydro-pyran-methyl)-benz]triazole (CAS No. 2287310–23–8) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.